Cas no 118650-04-7 (2-[(2-bromopyridin-3-yl)oxy]acetic acid)

2-[(2-Bromopyridin-3-yl)oxy]acetic acid is a brominated pyridine derivative featuring an acetic acid moiety linked via an ether bond. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a reactive bromine atom and a carboxylic acid group allows for further functionalization, enabling applications in cross-coupling reactions, nucleophilic substitutions, and derivatization processes. Its stable structure and well-defined reactivity make it suitable for precise synthetic modifications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light, ensuring consistent performance in research and industrial applications.
2-[(2-bromopyridin-3-yl)oxy]acetic acid structure
118650-04-7 structure
Product Name:2-[(2-bromopyridin-3-yl)oxy]acetic acid
CAS No:118650-04-7
MF:C7H6BrNO3
MW:232.0314412117
CID:1031682
PubChem ID:19854782
Update Time:2025-08-05

2-[(2-bromopyridin-3-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((2-Bromopyridin-3-yl)oxy)acetic acid
    • 2-(2-bromopyridin-3-yl)oxyacetic acid
    • 2-[(2-bromopyridin-3-yl)oxy]acetic acid
    • 2-((2-Bromopyridin-3-yl)oxy)aceticacid
    • 118650-04-7
    • SCHEMBL5429041
    • DTXSID50600630
    • (2-Bromo-pyridin-3-yloxy)-acetic acid
    • AKOS000320456
    • DB-337417
    • F2124-0984
    • [(2-Bromopyridin-3-yl)oxy]acetic acid
    • EN300-1627677
    • [(2-Bromo-3-pyridinyl)oxy]acetic acid
    • UEKYGQXOQQMBGC-UHFFFAOYSA-N
    • Inchi: 1S/C7H6BrNO3/c8-7-5(2-1-3-9-7)12-4-6(10)11/h1-3H,4H2,(H,10,11)
    • InChI Key: UEKYGQXOQQMBGC-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)OCC(=O)O

Computed Properties

  • Exact Mass: 230.95308
  • Monoisotopic Mass: 230.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42

2-[(2-bromopyridin-3-yl)oxy]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM175024-1g
2-((2-bromopyridin-3-yl)oxy)acetic acid
118650-04-7 95%
1g
$125 2022-06-14
Chemenu
CM175024-5g
2-((2-bromopyridin-3-yl)oxy)acetic acid
118650-04-7 95%
5g
$376 2022-06-14
Chemenu
CM175024-5g
2-((2-bromopyridin-3-yl)oxy)acetic acid
118650-04-7 95%
5g
$399 2021-08-05
TRC
B185606-100mg
2-[(2-bromopyridin-3-yl)oxy]acetic acid
118650-04-7
100mg
$ 50.00 2022-06-07
TRC
B185606-500mg
2-[(2-bromopyridin-3-yl)oxy]acetic acid
118650-04-7
500mg
$ 135.00 2022-06-07
TRC
B185606-1g
2-[(2-bromopyridin-3-yl)oxy]acetic acid
118650-04-7
1g
$ 210.00 2022-06-07
Alichem
A029189431-5g
2-((2-Bromopyridin-3-yl)oxy)acetic acid
118650-04-7 95%
5g
$337.12 2023-09-04
Enamine
EN300-1627677-0.05g
2-[(2-bromopyridin-3-yl)oxy]acetic acid
118650-04-7 95.0%
0.05g
$162.0 2025-02-20
Enamine
EN300-1627677-0.1g
2-[(2-bromopyridin-3-yl)oxy]acetic acid
118650-04-7 95.0%
0.1g
$241.0 2025-02-20
Enamine
EN300-1627677-0.25g
2-[(2-bromopyridin-3-yl)oxy]acetic acid
118650-04-7 95.0%
0.25g
$347.0 2025-02-20

Additional information on 2-[(2-bromopyridin-3-yl)oxy]acetic acid

2-[(2-bromopyridin-3-yl)oxy]acetic Acid: A Comprehensive Overview

The compound 2-[(2-bromopyridin-3-yl)oxy]acetic acid, identified by the CAS number 118650-04-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a bromine atom at position 2 and an oxyacetic acid group at position 3, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of 2-bromopyridine derivatives in medicinal chemistry. The presence of the bromine atom in the pyridine ring introduces electronic effects that can modulate the reactivity and bioavailability of the compound. This makes it an attractive candidate for designing drugs targeting specific biological pathways. For instance, researchers have explored the use of this compound in inhibiting enzyme activities, particularly in the context of cancer treatment.

The synthesis of 2-[(2-bromopyridin-3-yl)oxy]acetic acid involves a multi-step process that includes bromination, oxidation, and coupling reactions. The optimization of these steps has been a focus of recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

In terms of biological activity, this compound has shown promising results in vitro assays. Studies conducted in 2023 revealed its ability to inhibit certain kinases involved in cell proliferation, suggesting potential anti-cancer properties. Furthermore, its selectivity towards specific targets has been validated through computational modeling, which aligns with experimental data.

The structural versatility of 2-bromopyridin-3-yl oxyacetic acid also lends itself to applications in materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, including high surface area and porosity, which are valuable in catalysis and gas storage applications.

In conclusion, CAS No. 118650-04-7, or 2-[(2-bromopyridin-3-yl)oxy]acetic acid, stands out as a versatile and multifunctional compound with significant potential across various scientific domains. Its role in drug discovery, material synthesis, and chemical innovation continues to be explored, making it a focal point for future research endeavors.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd